2-(3-Bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C14H11BrN2O2/c1-18-12-4-2-8(6-10(12)15)14-17-11-7-9(16)3-5-13(11)19-14/h2-7H,16H2,1H3
• InChI Key: HWWOENRGDFNVIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)N)Br
• Molecular Formula: C14H11BrN2O2
• DSSTOX Substance ID: DTXSID001251660
• Molecular Weight: 319.15 g/mol
• CAS RN: 293737-88-9

Description

The compound "2-(3-Bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine" is a derivative of benzoxazole, which is a heterocyclic compound with oxygen and nitrogen atoms in the oxazole ring. This particular derivative contains a bromo and a methoxy substituent on the phenyl ring, which can influence its chemical reactivity and physical properties.

Synthesis Analysis

The synthesis of benzoxazole derivatives can involve various starting materials and reagents. For instance, the treatment of 2-(2-oxopropylthio)benzoxazoles with primary amines in the presence of acetic acid or perchloric acid can afford substituted thiazoles, as demonstrated in the synthesis of 3-substituted 2-(2-hydroxyphenylimino)-4-methylthiazoles . Although the specific synthesis of "2-(3-Bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine" is not detailed in the provided papers, similar synthetic strategies could potentially be applied or adapted for its production.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives can be confirmed through techniques such as X-ray crystallography. For example, the structure of certain thiazole derivatives was confirmed by X-ray analysis . The molecular structure of "2-(3-Bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine" would likely exhibit similar confirmation methods, ensuring the correct placement of substituents and the overall molecular geometry.

Chemical Reactions Analysis

Benzoxazole derivatives can undergo various chemical reactions depending on their substituents. The reaction of methoxymethyl-substituted aryl methyl ethers with BBr3 followed by the addition of MeOH can afford arylphenols . This suggests that the methoxy group in "2-(3-Bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine" could potentially be involved in similar demethylation reactions. Additionally, the presence of the bromo substituent could facilitate further substitution reactions due to its leaving group properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzoxazole derivatives are influenced by their molecular structure. For instance, the presence of hydrogen bonding, as seen in the crystal structures of certain thiadiazol derivatives, can affect the compound's melting point, solubility, and stability . The bromo and methoxy groups in "2-(3-Bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine" would also impact these properties, potentially making it suitable for specific applications or further chemical modifications.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research by Bektaş et al. (2007) involved synthesizing derivatives of 1,2,4-triazole and benzoxazole, including compounds similar to 2-(3-Bromo-4-methoxyphenyl)-1,3-benzoxazol-5-amine. They evaluated these compounds for antimicrobial activities, finding some to possess good or moderate activities against various microorganisms (Bektaş et al., 2007).

Anticonvulsant Activity Evaluation

A study by Vijaya Raj and Narayana (2006) described the synthesis of benzoxazole derivatives and evaluated their anticonvulsant activity. They found that certain compounds demonstrated promising activity, suggesting potential for further studies in this area (Vijaya Raj & Narayana, 2006).

Fluorescent Probe Sensing

The work of Lee et al. (2004) focused on the synthesis of a benzoxazole compound for application in fluorescent probe sensing. They discovered that this compound was suitable for sensing specific amines with different fluorescent colors (Lee et al., 2004).

Antibacterial Evaluation

Soliman, El-Sakka, and El-Shalakany (2023) synthesized benzoxazinone derivatives bearing a chalcone moiety. They screened these compounds against bacterial strains, finding varying degrees of antibacterial activity, demonstrating potential applications in antibacterial research (Soliman et al., 2023).

Safety and Hazards

The safety data sheet for 2-(3-Bromo-4-methoxyphenyl)ethylamine indicates that it is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation.